Cas no 171978-33-9 (3-(3-Fluoro-4-nitrophenyl)propanoic acid)

3-(3-Fluoro-4-nitrophenyl)propanoic acid structure
171978-33-9 structure
Product Name:3-(3-Fluoro-4-nitrophenyl)propanoic acid
CAS No:171978-33-9
MF:C9H8FNO4
MW:213.162526130676
CID:4704307
PubChem ID:11413216
Update Time:2023-08-15

3-(3-Fluoro-4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-fluoro-4-nitrophenyl)propanoic acid
    • 3-(3-Fluoro-4-nitrophenyl)propanoic acid
    • Inchi: 1S/C9H8FNO4/c10-7-5-6(2-4-9(12)13)1-3-8(7)11(14)15/h1,3,5H,2,4H2,(H,12,13)
    • InChI Key: XQDGEYKAIQZAAA-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)CCC(=O)O)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Topological Polar Surface Area: 83.1

3-(3-Fluoro-4-nitrophenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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EN300-1831160-10.0g
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